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Compound Name:
hydroxyacetophenone

cat. No.: B1273138

For Researchers, Scientists, and Drug Development Professionals

Abstract

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a halogenated aromatic ketone that serves
as a key intermediate in the synthesis of various heterocyclic compounds, including chalcones
and chroman-4-ones, which are investigated for their potential therapeutic properties. This
document provides a technical overview of its chemical properties, synthesis, and applications.
It is important to note that as of the date of this publication, detailed crystallographic data for 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone is not publicly available in major crystallographic
databases.

Chemical Properties

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a solid at room temperature, appearing as a
light orange to yellow or green powder or crystal.[1] Its chemical and physical properties are
summarized in the table below.
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Property Value Source

CAS Number 59443-15-1 [LI21031[41511611 7]
Molecular Formula C8H6BIClO2 [L1121141[5]18]
Molecular Weight 249.49 g/mol [LI[2][4]15107118]
Melting Point 100-103 °C (lit.) [1][7]

1-(3-Bromo-5-chloro-2-

hydroxyphenyl)ethanone, 5-
Synonyms Chloro-3-bromo-2-

hydroxyacetophenone, 2-

Acetyl-6-bromo-4-chlorophenol

[1](8]

FFAVKFQPEOGJOA-
InChl Key [7]
UHFFFAOYSA-N
SMILES String CC(=0O)clcc(Clyce(Br)c1O [7]
Synthesis

The primary method for the synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is

through the bromination of 5-chloro-2-hydroxyacetophenone.[5]

Experimental Protocol: Bromination of 5-chloro-2-

hydroxyacetophenone

This protocol is based on analogous bromination reactions of acetophenones.

o Materials:

o 5-chloro-2-hydroxyacetophenone

o Glacial acetic acid

o Bromine

e Procedure:
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o Dissolve 5-chloro-2-hydroxyacetophenone in glacial acetic acid.
o Slowly add a solution of bromine in glacial acetic acid to the stirred mixture.

o Continue stirring until the reaction is complete, which may be indicated by a color change
or precipitation of the product.

o lIsolate the solid product by filtration.
o Wash the product with water to remove any remaining acid and salts.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain purified
3'-Bromo-5'-chloro-2'-hydroxyacetophenone.

The following diagram illustrates the general workflow for the synthesis of 3'-Bromo-5'-chloro-
2'-hydroxyacetophenone.

Product

Starting Material W Reaction

Glacial Acetic Acid,
Bromine .
5-chloro-2-hydroxyacetophenone ) Bromination

3'-Bromo-5'-chloro-2'-
hydroxyacetophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.

Crystal Structure

A comprehensive search of the Cambridge Structural Database (CSD) and the Crystallography
Open Database (COD) did not yield a crystal structure for 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone. While crystallographic data for related compounds, such as 5'-Bromo-
2'-hydroxyacetophenone, is available, the specific arrangement of atoms, unit cell parameters,
and intermolecular interactions for the title compound have not been publicly reported.[9]

The logical workflow for determining a crystal structure is presented below. This process would
be necessary to elucidate the precise three-dimensional arrangement of the molecule in the
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Caption: General workflow for crystal structure determination.

Applications in Research and Development

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a valuable precursor in organic synthesis,
particularly for compounds with potential biological activity. It is utilized in the synthesis of
chalcones and related dienones, which have been investigated for their antiproliferative activity.
[7] Furthermore, it is a starting material for the preparation of 8-bromo-6-chloro-2-substituted 4-
chromanones, which are also of interest in medicinal chemistry.[1][7]

Safety Information

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is classified as an irritant. The following hazard
and precautionary statements are associated with this compound:
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264
(Wash hands thoroughly after handling), P271 (Use only outdoors or in a well-ventilated
area), P280 (Wear protective gloves/protective clothing/eye protection/face protection),
P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be used when handling this chemical.

Conclusion

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a readily synthesized aromatic compound
with significant applications as a building block in the development of potentially bioactive
molecules. While its chemical properties and synthesis are well-documented, a detailed
understanding of its solid-state structure through single-crystal X-ray diffraction is currently
lacking. The elucidation of its crystal structure would provide valuable insights into its
intermolecular interactions and packing motifs, which could further inform its use in materials
science and drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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